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Compound of Interest |

Compound Name: 4-(Methoxycarbonyl)nicotinic acid
CAS No.: 24202-74-2
Cat. No.: B1296390
Get Quote
. J

Abstract: This technical guide provides a comprehensive overview of 4-
(Methoxycarbonyl)nicotinic acid, a key pyridine derivative with significant applications in
medicinal chemistry and drug development. The document details its formal IUPAC
nomenclature, physicochemical properties, a validated synthesis protocol with mechanistic
insights, and its role as a versatile chemical intermediate. This guide is intended for
researchers, chemists, and professionals in the pharmaceutical and life sciences industries.

Compound Identification and Nomenclature

The compound of interest is a pyridine derivative featuring both a carboxylic acid and a methyl
ester group. Its structure is based on nicotinic acid, which is pyridine-3-carboxylic acid.

Preferred IUPAC Name: The systematic and preferred IUPAC name for this compound is 4-
(Methoxycarbonyl)pyridine-3-carboxylic acid.[1]

This name is derived by treating pyridine-3-carboxylic acid (nicotinic acid) as the parent
structure. A methoxycarbonyl group (-COOCHS3) is present at the 4-position of the pyridine ring.

Other Names:
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e 4-(Methoxycarbonyl)nicotinic acid[1][2]
e 3,4-Pyridine dicarboxylic acid 4-methyl ester[1]

o Pyridine-3,4-dicarboxylic acid monomethyl ester

Chemical Identifiers

A precise identification is crucial for procurement, regulatory documentation, and literature

searches.
Identifier Value
CAS Number 24202-74-2[1][2]
Molecular Formula CsH7NOa4[1][2]
Molecular Weight 181.15 g/mol [1]
MDL Number MFCDO00111513[1][2]

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, storage, and reaction

conditions.
Property Value Source
Purity >95% (Typical) [2]
Appearance White to off-white solid/powder
Soluble in polar organic
Solubility solvents such as methanol,
DMSO.
Store in a cool, dry place away
Storage

from incompatible materials.

Synthesis and Mechanistic Rationale
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4-(Methoxycarbonyl)nicotinic acid is typically synthesized via selective mono-esterification of
its corresponding dicarboxylic acid precursor, pyridine-3,4-dicarboxylic acid. The challenge lies
in achieving regioselectivity, as the two carboxylic acid groups have different electronic
environments.

Synthesis Workflow: Selective Mono-esterification

The most direct route involves the selective esterification of the carboxylic acid at the 4-
position. This selectivity is often achieved by exploiting steric hindrance or by using a protecting
group strategy. A common and straightforward laboratory-scale method is the partial
esterification under carefully controlled conditions.

4-(Methoxycarbonyl)nicotinic acid Step 2
(Target Product)

Selective Esterification
(Methanol, H2S0a (cat.))
Reflux, controlled time

Pyridine-3,4-dicarboxylic acid Step 1
(Starting Material)

777777777777777777777777777 (Recrystallization or Chromatography)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Methoxycarbonyl)nicotinic acid.

Experimental Protocol: Fischer Esterification

This protocol describes a standard Fischer esterification adapted for the selective mono-
esterification of pyridine-3,4-dicarboxylic acid.

Materials:
e Pyridine-3,4-dicarboxylic acid
e Anhydrous Methanol (MeOH)

e Concentrated Sulfuric Acid (H2S0Oa4)
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e Sodium Bicarbonate (NaHCOs) solution, saturated

e Deionized Water

e Round-bottom flask, condenser, magnetic stirrer, heating mantle
Procedure:

e Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, add pyridine-3,4-dicarboxylic acid (1 equivalent).

o Reagent Addition: Add anhydrous methanol (10-15 mL per gram of diacid). Begin stirring to
suspend the solid.

o Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (approx. 0.05
equivalents) to the suspension.

e Reaction: Heat the mixture to reflux (approx. 65°C) and maintain for a controlled period (e.g.,
4-6 hours). The reaction progress should be monitored by TLC or LC-MS to maximize the
yield of the mono-ester and minimize the formation of the diester.

o Work-up:
o Cool the reaction mixture to room temperature.
o Slowly add the mixture to a beaker of ice water.

o Carefully neutralize the solution by adding saturated sodium bicarbonate solution until the
pH is approximately 4-5. The product is expected to precipitate.

e |solation:
o Collect the precipitated solid by vacuum filtration.
o Wash the solid with cold deionized water.

e Purification:
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o Dry the crude product under vacuum.

o Further purification can be achieved by recrystallization from an appropriate solvent
system (e.g., ethanol/water) to yield pure 4-(Methoxycarbonyl)nicotinic acid.

Causality and Experimental Choices

o Why Sulfuric Acid? Sulfuric acid acts as a catalyst. It protonates the carbonyl oxygen of the
carboxylic acid, increasing the electrophilicity of the carbonyl carbon and making it more
susceptible to nucleophilic attack by methanol.

o Why Controlled Time? The formation of the diester is a competing reaction. By limiting the
reaction time and monitoring its progress, the formation of the desired mono-ester can be
maximized. The carboxylic acid at the 4-position is generally more reactive towards
esterification than the one at the 3-position due to electronic effects of the ring nitrogen.

e Why Neutralization? The neutralization step (pH ~4-5) is critical. At this pH, the remaining
carboxylic acid group on the desired product is protonated (-COOH), making the molecule
neutral and less soluble in water, thus causing it to precipitate while the more soluble
unreacted diacid and salts remain in solution.

Applications in Drug Development and Medicinal
Chemistry

Pyridine carboxylic acids and their esters are vital building blocks in the synthesis of
pharmaceuticals.[3] Nicotinic acid (Vitamin B3) itself has well-documented roles in treating
dyslipidemia.[4][5] Its derivatives are explored for a wide range of therapeutic targets.

4-(Methoxycarbonyl)nicotinic acid serves as a key intermediate due to its bifunctional
nature. The carboxylic acid and the methyl ester provide two distinct handles for further
chemical modification.

Role as a Bifunctional Intermediate

The distinct reactivity of the free carboxylic acid and the ester group allows for sequential
chemical transformations, which is a cornerstone of complex molecule synthesis.
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4-(Methoxycarbonyl)nicotinic acid

-COOH (Carboxylic Acid)
-COOMe (Methyl Ester)

Reacts with Amines Selective Reaction

Amide Bond Formation Ester Modification
(e.g., Peptide Coupling) (e.g., Hydrolysis, Transesterification, Reduction)

Active Pharmaceutical Ingredient (API

Click to download full resolution via product page
Caption: Role as a bifunctional intermediate in API synthesis.

o Amide Coupling: The free carboxylic acid at the 3-position can be readily coupled with
various amines using standard peptide coupling reagents (e.g., EDC, HATU) to form amide
bonds. This is a common strategy for building complex molecules and modifying the
pharmacokinetic properties of a lead compound.

o Ester Manipulation: The methyl ester at the 4-position can be hydrolyzed back to a carboxylic
acid under basic conditions, reduced to an alcohol, or transesterified. This allows for the
introduction of different functionalities at this position later in the synthetic sequence.

This strategic, stepwise modification is essential in constructing libraries of related compounds
for structure-activity relationship (SAR) studies during the drug discovery process.
Nicotinamide, a related derivative, is also a crucial intermediate in pharmaceutical synthesis.[6]

Conclusion

4-(Methoxycarbonyl)nicotinic acid, or more precisely 4-(Methoxycarbonyl)pyridine-3-
carboxylic acid, is a valuable and versatile chemical intermediate. Its synthesis via selective
esterification of pyridine-3,4-dicarboxylic acid is a practical and scalable method. The
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compound's bifunctional nature provides synthetic chemists with a powerful tool for the
elaboration of complex molecular architectures, making it a significant building block in the
design and development of novel therapeutic agents. A thorough understanding of its
properties and reactivity is essential for its effective application in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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